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Compound of Interest

Compound Name: 1-Methyl-5-nitroindoline

Cat. No.: B098089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-methyl-5-nitro-2,3-dihydroindole

(also known as 1-methyl-5-nitroindoline), a heterocyclic compound of interest in medicinal

and synthetic chemistry. Due to a lack of extensive direct studies on this specific molecule, this

document compiles available data and proposes synthetic routes based on established

chemical principles and related literature. It includes key physicochemical properties, detailed

hypothetical experimental protocols for its synthesis, and a discussion of its potential biological

significance in the context of related nitroaromatic and indoline structures. This guide is

intended to serve as a foundational resource for researchers interested in the synthesis and

evaluation of this and similar compounds.

Chemical Identity and Properties
The compound of interest is systematically named 1-methyl-5-nitro-2,3-dihydro-1H-indole. Its

structure consists of a dihydroindole (indoline) core, methylated at the nitrogen atom (position

1) and nitrated at position 5 of the benzene ring.

Table 1: Physicochemical and Computed Properties
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Property Value Source

IUPAC Name
1-methyl-5-nitro-2,3-

dihydroindole
PubChem

Synonyms

1-methyl-5-nitroindoline, 2,3-

Dihydro-1-methyl-5-nitro-1H-

indole

PubChem

CAS Number 18711-25-6 PubChem

Molecular Formula C₉H₁₀N₂O₂ PubChem

Molecular Weight 178.19 g/mol PubChem

Monoisotopic Mass 178.074227566 Da PubChem

SMILES
CN1CCC2=C1C=CC(=C2)--

INVALID-LINK--[O-]
PubChem

InChI

InChI=1S/C9H10N2O2/c1-10-

5-4-7-6-8(11(12)13)2-3-

9(7)10/h2-3,6H,4-5H2,1H3

PubChem

Topological Polar Surface Area 49.1 Å² PubChem

Complexity 214 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Hydrogen Bond Donor Count 0 PubChem

Rotatable Bond Count 0 PubChem

Proposed Synthetic Pathways
While specific literature detailing the synthesis of 1-methyl-5-nitro-2,3-dihydroindole is not

readily available, two primary retrosynthetic pathways are proposed based on common organic

chemistry transformations. These routes are:

Route A: Reduction of the corresponding aromatic indole, 1-methyl-5-nitro-1H-indole.
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Route B: N-methylation of the parent indoline, 5-nitroindoline.

The following diagram illustrates these logical synthetic relationships.

Proposed Synthetic Pathways
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To cite this document: BenchChem. [An In-depth Technical Guide to 1-methyl-5-nitro-2,3-
dihydroindole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098089#iupac-name-for-1-methyl-5-nitro-2-3-
dihydroindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

